Manduca sexta allatostatin
Manduca sexta allatostatin
Brand Name:
Vulcanchem
CAS No.:
137427-38-4
VCID:
VC0148492
InChI:
InChI=1S/C87H123N23O21S2/c1-5-47(4)70(83(128)105-62(43-111)78(123)107-64(45-133)80(125)104-61(85(130)131)41-50-22-13-8-14-23-50)109-81(126)65-26-17-37-110(65)84(129)60(42-67(89)114)103-77(122)58(39-49-20-11-7-12-21-49)101-76(121)59(40-51-27-29-52(112)30-28-51)102-79(124)63(44-132)106-73(118)56(31-33-66(88)113)98-71(116)53(24-15-35-94-86(90)91)97-75(120)57(38-48-18-9-6-10-19-48)100-72(117)54(25-16-36-95-87(92)93)99-82(127)69(46(2)3)108-74(119)55-32-34-68(115)96-55/h6-14,18-23,27-30,46-47,53-65,69-70,111-112,132-133H,5,15-17,24-26,31-45H2,1-4H3,(H2,88,113)(H2,89,114)(H,96,115)(H,97,120)(H,98,116)(H,99,127)(H,100,117)(H,101,121)(H,102,124)(H,103,122)(H,104,125)(H,105,128)(H,106,118)(H,107,123)(H,108,119)(H,109,126)(H,130,131)(H4,90,91,94)(H4,92,93,95)/t47-,53-,54-,55-,56-,57-,58-,59-,60-,61-,62-,63-,64-,65-,69-,70-/m0/s1
SMILES:
CCC(C)C(C(=O)NC(CO)C(=O)NC(CS)C(=O)NC(CC1=CC=CC=C1)C(=O)O)NC(=O)C2CCCN2C(=O)C(CC(=O)N)NC(=O)C(CC3=CC=CC=C3)NC(=O)C(CC4=CC=C(C=C4)O)NC(=O)C(CS)NC(=O)C(CCC(=O)N)NC(=O)C(CCCNC(=N)N)NC(=O)C(CC5=CC=CC=C5)NC(=O)C(CCCNC(=N)N)NC(=O)C(C(C)C)NC(=O)C6CCC(=O)N6
Molecular Formula:
C87H123N23O21S2
Molecular Weight:
1891.201
Manduca sexta allatostatin
CAS No.: 137427-38-4
Main Products
VCID: VC0148492
Molecular Formula: C87H123N23O21S2
Molecular Weight: 1891.201
| CAS No. | 137427-38-4 |
|---|---|
| Product Name | Manduca sexta allatostatin |
| Molecular Formula | C87H123N23O21S2 |
| Molecular Weight | 1891.201 |
| Standard InChI | InChI=1S/C87H123N23O21S2/c1-5-47(4)70(83(128)105-62(43-111)78(123)107-64(45-133)80(125)104-61(85(130)131)41-50-22-13-8-14-23-50)109-81(126)65-26-17-37-110(65)84(129)60(42-67(89)114)103-77(122)58(39-49-20-11-7-12-21-49)101-76(121)59(40-51-27-29-52(112)30-28-51)102-79(124)63(44-132)106-73(118)56(31-33-66(88)113)98-71(116)53(24-15-35-94-86(90)91)97-75(120)57(38-48-18-9-6-10-19-48)100-72(117)54(25-16-36-95-87(92)93)99-82(127)69(46(2)3)108-74(119)55-32-34-68(115)96-55/h6-14,18-23,27-30,46-47,53-65,69-70,111-112,132-133H,5,15-17,24-26,31-45H2,1-4H3,(H2,88,113)(H2,89,114)(H,96,115)(H,97,120)(H,98,116)(H,99,127)(H,100,117)(H,101,121)(H,102,124)(H,103,122)(H,104,125)(H,105,128)(H,106,118)(H,107,123)(H,108,119)(H,109,126)(H,130,131)(H4,90,91,94)(H4,92,93,95)/t47-,53-,54-,55-,56-,57-,58-,59-,60-,61-,62-,63-,64-,65-,69-,70-/m0/s1 |
| Standard InChIKey | NEKLOMOHILSFJA-FZSLAEOISA-N |
| SMILES | CCC(C)C(C(=O)NC(CO)C(=O)NC(CS)C(=O)NC(CC1=CC=CC=C1)C(=O)O)NC(=O)C2CCCN2C(=O)C(CC(=O)N)NC(=O)C(CC3=CC=CC=C3)NC(=O)C(CC4=CC=C(C=C4)O)NC(=O)C(CS)NC(=O)C(CCC(=O)N)NC(=O)C(CCCNC(=N)N)NC(=O)C(CC5=CC=CC=C5)NC(=O)C(CCCNC(=N)N)NC(=O)C(C(C)C)NC(=O)C6CCC(=O)N6 |
| Synonyms | Manduca sexta allatostatin |
| Last Modified | Aug 20 2021 |
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